1-(2-Methoxypyridin-3-YL)ethanone
Overview
Description
1-(2-Methoxypyridin-3-YL)ethanone (MPE) is an organic compound belonging to the pyridine family. It is a colorless liquid with a sweet, fruity odor that is insoluble in water. MPE has a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
Synthesis and Characterization of Novel Compounds :
- Kwiecień and Szychowska (2006) describe the synthesis of novel compounds starting from 2-(2-formylphenoxy)alkanoic acids, which are structurally related to 1-(2-Methoxypyridin-3-yl)ethanone. These compounds have potential applications in organic synthesis and medicinal chemistry (Kwiecień & Szychowska, 2006).
Antimicrobial Activity :
- Ashok et al. (2014) conducted research on the synthesis of 3′,5-diaryl-1′-phenyl-3,4-dihydro-1′H,2H-3,4′-bipyrazoles from compounds including this compound. These compounds demonstrated good antimicrobial activity, highlighting their potential in developing new antibacterial and antifungal agents (Ashok et al., 2014).
Materials Science and Solid-State Chemistry :
- Dong et al. (2012) explored the solid-state fluorescence properties of a compound synthesized from this compound. The study revealed that the molecular arrangement in crystal structures significantly influences the fluorescence properties, which can be crucial in the development of materials for optical applications (Dong et al., 2012).
Pharmacological Research :
- Jiang et al. (2015) synthesized aza-BODIPYs starting from 1-(6-methoxynaphthalen-2-yl)ethanone, a compound structurally similar to this compound. These compounds showed potential as photosensitizers for singlet oxygen generation, which could have implications in photodynamic therapy (Jiang et al., 2015).
Safety and Hazards
Safety information indicates that 1-(2-Methoxypyridin-3-YL)ethanone may cause respiratory irritation if inhaled . The compound is labeled with the GHS07 pictogram, and the hazard statements H302, H315, H319, H335 are associated with it, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation .
Properties
IUPAC Name |
1-(2-methoxypyridin-3-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-6(10)7-4-3-5-9-8(7)11-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOYKURWXKUIHDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(N=CC=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10563055 |
Source
|
| Record name | 1-(2-Methoxypyridin-3-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10563055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
131674-40-3 |
Source
|
| Record name | 1-(2-Methoxy-3-pyridinyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=131674-40-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Methoxypyridin-3-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10563055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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